Cas no 1808271-34-2 (2-(4-Ethynylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(4-Ethynylphenyl)-2-methylpropan-1-ol
• CAS No: 1808271-34-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5918465
• PubChem ID: 118368753
• Update Time: 2025-06-09

2-(4-Ethynylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17080488
• 1808271-34-2
• EN300-1757727
• 2-(4-ethynylphenyl)-2-methylpropan-1-ol
• 2-(4-Ethynylphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C12H14O/c1-4-10-5-7-11(8-6-10)12(2,3)9-13/h1,5-8,13H,9H2,2-3H3
• InChI Key： XHAXLMPPUHBXDC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-Ethynylphenyl)-2-methylpropan-1-ol

Introduction to 2-(4-Ethynylphenyl)-2-methylpropan-1-ol (CAS No. 1808271-34-2)

2-(4-Ethynylphenyl)-2-methylpropan-1-ol, also known by its CAS number 1808271-34-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an ethynyl group and a tertiary alcohol moiety, making it a versatile building block for the development of novel compounds and materials.

The chemical formula of 2-(4-Ethynylphenyl)-2-methylpropan-1-ol is C₁₁H₁₄O, and its molecular weight is approximately 166.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an alkyne with a substituted benzene ring followed by the introduction of the tertiary alcohol group. The synthetic route for this compound has been extensively studied and optimized to ensure high yields and purity, making it readily available for research and industrial applications.

In the pharmaceutical industry, 2-(4-Ethynylphenyl)-2-methylpropan-1-ol has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as a scaffold for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2-(4-Ethynylphenyl)-2-methylpropan-1-ol has also found use in materials science. Its unique combination of functional groups allows it to be incorporated into polymers and other advanced materials with tailored properties. A notable example is its use in the synthesis of conductive polymers for electronic devices. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that incorporating this compound into polymer chains can enhance their electrical conductivity and mechanical stability, making them suitable for applications in flexible electronics and wearable devices.

The physical properties of 2-(4-Ethynylphenyl)-2-methylpropan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C at reduced pressure. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it easy to handle and process in laboratory settings. These properties are crucial for its use in various chemical reactions and material formulations.

In terms of safety, 2-(4-Ethynylphenyl)-2-methylpropan-1-ol is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be used with caution to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.

The environmental impact of 2-(4-Ethynylphenyl)-2-methylpropan-1-ol is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment when used responsibly. Nevertheless, it is essential to follow best practices for waste disposal and environmental stewardship to minimize any potential ecological impact.

In conclusion, 2-(4-Ethynylphenyl)-2-methylpropan-1-ol (CAS No. 1808271-34-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.